2-(4-bromo-2-iodophenyl)ethan-1-ol
Overview
Description
2-(4-bromo-2-iodophenyl)ethan-1-ol, also known as 2-BIPE, is an organic compound with a unique chemical structure and properties. It is a versatile compound that has been used for a variety of applications in scientific research.
Scientific Research Applications
2-(4-bromo-2-iodophenyl)ethan-1-ol has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, a catalyst in the synthesis of other organic compounds, and as a starting material for the synthesis of other compounds. Additionally, it has been used as a fluorescent probe for the detection of proteins and other biomolecules.
Mechanism of Action
2-(4-bromo-2-iodophenyl)ethan-1-ol has been shown to interact with proteins and other biomolecules. It has been shown to bind to proteins, leading to a change in the conformation of the protein, which can lead to changes in the protein’s function. Furthermore, 2-(4-bromo-2-iodophenyl)ethan-1-ol has been shown to interact with other biomolecules, such as DNA and RNA, leading to changes in the structure and function of these molecules.
Biochemical and Physiological Effects
2-(4-bromo-2-iodophenyl)ethan-1-ol has been studied for its potential biochemical and physiological effects. It has been shown to interact with proteins and other biomolecules, leading to changes in their structure and function. Additionally, it has been shown to affect the expression of certain genes, leading to changes in the expression of proteins and other molecules.
Advantages and Limitations for Lab Experiments
2-(4-bromo-2-iodophenyl)ethan-1-ol is a versatile compound that has been used for a variety of applications in scientific research. It is relatively easy to synthesize in a laboratory setting and has been used for a variety of applications. However, it can be difficult to obtain in large quantities, and its reactivity can make it difficult to control in a laboratory setting.
Future Directions
2-(4-bromo-2-iodophenyl)ethan-1-ol has a wide range of potential applications in scientific research. It could be used to study the structure and function of proteins and other biomolecules, as well as their interactions with other molecules. Additionally, it could be used to study gene expression and its effects on cellular processes. Additionally, it could be used to study the effects of drugs and other compounds on proteins and other biomolecules. Finally, it could be used to develop new drugs and other compounds that target specific proteins and other biomolecules.
Synthesis Methods
2-(4-bromo-2-iodophenyl)ethan-1-ol can be synthesized through a two-step process. The first step involves the reaction of 4-bromo-2-iodophenol with ethyl bromide to form 2-bromo-2-iodoethane. The second step involves the reaction of 2-bromo-2-iodoethane with sodium ethoxide to form 2-(4-bromo-2-iodophenyl)ethan-1-ol. This synthesis method is relatively simple and can be done in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-2-iodophenyl)ethan-1-ol involves the conversion of 4-bromo-2-iodobenzene to 2-(4-bromo-2-iodophenyl)ethanol through a Grignard reaction followed by reduction with a reducing agent.", "Starting Materials": [ "4-bromo-2-iodobenzene", "Magnesium", "Diethyl ether", "Bromoethane", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Preparation of phenylmagnesium bromide by reacting 4-bromo-2-iodobenzene with magnesium in diethyl ether solvent.", "Step 2: Preparation of 2-(4-bromo-2-iodophenyl)ethanol by reacting phenylmagnesium bromide with bromoethane followed by hydrolysis with dilute acid.", "Step 3: Reduction of 2-(4-bromo-2-iodophenyl)ethanol with sodium borohydride in methanol solvent to obtain 2-(4-bromo-2-iodophenyl)ethan-1-ol." ] } | |
CAS RN |
2763754-56-7 |
Product Name |
2-(4-bromo-2-iodophenyl)ethan-1-ol |
Molecular Formula |
C8H8BrIO |
Molecular Weight |
327 |
Purity |
95 |
Origin of Product |
United States |
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